Cas no 1797368-88-7 (1-(7-phenyl-1,4-thiazepan-4-yl)pent-4-en-1-one)

• Product Name: 1-(7-phenyl-1,4-thiazepan-4-yl)pent-4-en-1-one
• CAS No: 1797368-88-7
• MF: C₁₆H₂₁NOS
• MW: 275.409043073654
• CID: 5370681
• Update Time: 2025-10-22

1-(7-phenyl-1,4-thiazepan-4-yl)pent-4-en-1-one Chemical and Physical Properties

Names and Identifiers

• 4-Penten-1-one, 1-(tetrahydro-7-phenyl-1,4-thiazepin-4(5H)-yl)-
• 1-(7-phenyl-1,4-thiazepan-4-yl)pent-4-en-1-one

• Inchi： 1S/C16H21NOS/c1-2-3-9-16(18)17-11-10-15(19-13-12-17)14-7-5-4-6-8-14/h2,4-8,15H,1,3,9-13H2
• InChI Key： GZBXWUITUAPOGT-UHFFFAOYSA-N
• SMILES： C(N1CCC(C2=CC=CC=C2)SCC1)(=O)CCC=C

Experimental Properties

• Density: 1.080±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 448.0±45.0 °C(Predicted)
• pka: -0.93±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1-(7-phenyl-1,4-thiazepan-4-yl)pent-4-en-1-one

Recent Advances in the Study of 1-(7-phenyl-1,4-thiazepan-4-yl)pent-4-en-1-one (CAS: 1797368-88-7)

1-(7-phenyl-1,4-thiazepan-4-yl)pent-4-en-1-one (CAS: 1797368-88-7) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thiazepane core and pentenone side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense research interest.

The synthesis of 1-(7-phenyl-1,4-thiazepan-4-yl)pent-4-en-1-one has been optimized to achieve higher yields and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. The researchers employed a multi-step synthetic route involving the condensation of 7-phenyl-1,4-thiazepane with pent-4-en-1-one under controlled conditions. The resulting compound was characterized using advanced spectroscopic techniques, including NMR and mass spectrometry, confirming its structural integrity and purity.

Pharmacological evaluations of 1-(7-phenyl-1,4-thiazepan-4-yl)pent-4-en-1-one have revealed its potential as a modulator of key biological pathways. In vitro studies demonstrated its ability to inhibit the activity of certain kinases involved in inflammatory and oncogenic processes. Specifically, the compound exhibited selective inhibition of the PI3K/AKT/mTOR pathway, which is often dysregulated in cancer cells. These findings were further supported by molecular docking studies, which highlighted the compound's strong binding affinity for the active sites of these kinases.

In addition to its kinase inhibitory properties, 1-(7-phenyl-1,4-thiazepan-4-yl)pent-4-en-1-one has shown promise in neuropharmacology. A recent preclinical study investigated its effects on neurotransmitter systems, particularly its interaction with GABA receptors. The results suggested that the compound could serve as a potential lead for the development of novel anxiolytic or anticonvulsant agents. However, further in vivo studies are required to fully elucidate its pharmacokinetic and pharmacodynamic profiles.

The therapeutic potential of 1-(7-phenyl-1,4-thiazepan-4-yl)pent-4-en-1-one extends beyond oncology and neurology. Preliminary data from a 2024 study indicated its efficacy in modulating immune responses, particularly in autoimmune diseases. The compound was found to suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in activated immune cells. This immunomodulatory effect positions it as a candidate for further investigation in conditions like rheumatoid arthritis and multiple sclerosis.

Despite these promising findings, challenges remain in the development of 1-(7-phenyl-1,4-thiazepan-4-yl)pent-4-en-1-one as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive structure-activity relationship (SAR) studies and medicinal chemistry optimization. Collaborative efforts between academic and industrial researchers are essential to advance this compound through the drug development pipeline.

In conclusion, 1-(7-phenyl-1,4-thiazepan-4-yl)pent-4-en-1-one (CAS: 1797368-88-7) represents a versatile scaffold with broad therapeutic potential. Its unique chemical structure and diverse biological activities make it a valuable subject for ongoing research. Future studies should focus on refining its pharmacological properties, exploring its mechanisms of action in greater detail, and evaluating its safety and efficacy in clinical settings. The continued investigation of this compound may pave the way for the development of innovative treatments for a range of diseases.